
valencene production yield comparison across
microbial hosts

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Valencene

CAS No.: 4630-07-3

Cat. No.: S546532

Get Quote

Valencene Production Yields in Microbial Hosts

Microbial Host
Maximum
Reported
Titer

Cultivation
Scale

Key Engineering
Strategies

Carbon
Source

Citation

Saccharomyces
cerevisiae (Yeast)

16.6 g/L [1] Fed-batch,

15 L
bioreactor

Combinatorial

engineering: Enhanced
MVA pathway, gene

knockouts (e.g., erg9,
rox1), overexpression of

pathway genes,
expression cassette

optimization.

Glucose [2]

[3]

Yarrowia
lipolytica (Yeast)

813 mg/L
[1]

Shake flask Protein engineering of

valencene synthase and
the native mevalonate

pathway.

Glucose [1]

Rhodobacter
sphaeroides
(Bacterium)

120.53
mg/L (from
glucose);

Shake flask Heterologous

expression of valencene
synthase, knockout of

Glucose &

Cornstalk
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Microbial Host
Maximum
Reported
Titer

Cultivation
Scale

Key Engineering
Strategies

Carbon
Source

Citation

100.51
mg/L (from
cornstalk)

[1]

competing pathways

(phaB/gdhA/ladH), use
of quorum-sensing

promoter, integration of
mevalonate pathway.

hydrolysate

[1]

Pseudomonas
putida (Bacterium)

~10-fold
increase
(specific
titer not

stated) [4]

Not
specified

Rapid iterative genome
editing using a

CRISPR/Cas9 system
to engineer the host for

production.

Not
specified [4]

Synechocystis sp.
PCC 6803
(Cyanobacterium)

19 mg/g
DCW [5]

Not

specified

Deletion of competing

pathways (shc, sqs),
downregulation of

carotenoid formation
(CRISPRi on crtE),

creation of enzyme
fusion (IspA-CnVS).

CO₂ [5]

Komagataella
phaffii

173.6 mg/L
[1]

Shake flask Enhanced native
mevalonate pathway,

down-regulation of
competitive pathway,

overexpression of
fusion enzyme (FPP

synthase and valencene
synthase).

Glucose [1]

Corynebacterium
glutamicum

2.41 mg/L
[2]

Not
specified

Expression of
valencene synthase,

overexpression of erg20
and ispA.

Not
specified [2]

Detailed Experimental Protocols
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The high yields achieved in these hosts are the result of systematic metabolic engineering. The following

workflows detail the key experimental steps described in the research.

Engineering Workflow for *Saccharomyces cerevisiae*

The highest valencene production was achieved in S. cerevisiae through comprehensive metabolic

engineering, as outlined below [2].
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Start: Wild-type S. cerevisiae

Introduce valencene
synthase (CnVS)

Enhance MVA pathway
(Overexpress upstream genes)

Apply recyclable
CRISPR/Cas9 system

Knock-out/down ERG9
(squalene synthase)

Knock-out ROX1
(transcriptional repressor)

Knock-out other genes
(e.g., bts1, ypl062w)

Optimize expression cassette
(Promoter/terminator screening)

Fed-batch fermentation
(3L bioreactor)
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End: 539.3 mg/L to 16.6 g/L valencene

Click to download full resolution via product page

Engineering Workflow for *Rhodobacter sphaeroides*

This bacterium was engineered for sustainable production from agricultural waste, with a strategy focused on

decoupling growth and production [1].
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Start: R. sphaeroides 2.4.1

Heterologous expression of
valencene synthase (CnVS)

Knockout of competing genes
(phaB, gdhA, ladH)

Decouple growth/production
using Pcer quorum-sensing promoter

Integrate heterologous
mevalonate (MEV) pathway

(transposon-mediated)

Switch carbon source to
alkali-pretreated cornstalk hydrolysate

End: 100.51 mg/L valencene
from agricultural waste

Click to download full resolution via product page

Biosynthesis Pathway for Valencene
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Valencene is a sesquiterpenoid derived from universal isoprenoid precursors. Microbial hosts utilize one of

two main pathways, which converge at the synthesis of Farnesyl Pyrophosphate (FPP), the direct precursor

to valencene [6].
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MEP Pathway Steps MVA Pathway Steps

Methylerythritol Phosphate
(MEP) Pathway

(Used by most bacteria & plant plastids)

Pyruvate +
Glyceraldehyde-3-Phosphate

Mevalonate
(MVA) Pathway

(Used by eukaryotes & some bacteria)

Acetyl-CoA

Dxs

IspC

IspD

IspE

IspF

IspG

IspH

ACCT

IPP / DMAPP
(C5 precursors)

HMGS

HMGR

MVK

PMK

MVD
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IPP / DMAPP
(C5 precursors)

IPP / DMAPP

Geranyl Pyrophosphate (GPP, C10)

 IDI, IspA

Farnesyl Pyrophosphate (FPP, C15)

 + IPP
IspA

Valencene

 Valencene
Synthase (VS)

Click to download full resolution via product page

Key Trends and Conclusions

Superior Performance of Yeast: Engineered S. cerevisiae currently stands out for achieving the

highest valencene titers, making it the most promising host for industrial-scale production [1] [2] [3].
Strategic Diversification: Research is actively exploring non-conventional hosts like R. sphaeroides
and P. putida, which offer unique advantages such as the ability to use low-cost feedstocks
(agricultural waste, organic acids) and rapid engineering with advanced toolkits like CRISPR/Cas9 [1]

[4].
Precursor Pathway is Crucial: A common theme across all high-performing strains is the critical

need to enhance the supply of the universal precursor, FPP. This is achieved by overexpressing
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native pathways, introducing more efficient heterologous pathways (like the MVA pathway in

bacteria), and aggressively knocking out competitive metabolic pathways [1] [2] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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